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Compound of Interest

Compound Name:
Potassium sodium tartrate

tetrahydrate

Cat. No.: B7908141 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions regarding the purity of potassium sodium tartrate for its use in analytical reagents. It

is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What are the typical purity specifications for analytical grade potassium sodium tartrate?

A1: Analytical grade potassium sodium tartrate, also known as Rochelle salt, must adhere to

stringent purity standards set by organizations like the American Chemical Society (ACS) and

the United States Pharmacopeia (USP).[1][2][3][4][5][6][7] Key specifications typically include a

high assay value (usually between 99.0% and 102.0% on an anhydrous basis) and strict limits

on various impurities.[1][8][9][10]

Q2: What are the common impurities found in potassium sodium tartrate and why are they a

concern?

A2: Common impurities can include heavy metals (like lead), ammonia, chloride, phosphate,

and sulfate.[2][3][9] These impurities can interfere with analytical tests. For instance, heavy

metals can act as catalysts or inhibitors in enzymatic reactions, while excess ammonia can

affect pH-sensitive assays.
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Q3: How does the purity of potassium sodium tartrate affect the performance of Fehling's

solution?

A3: The purity of potassium sodium tartrate is crucial for the stability and reactivity of Fehling's

solution, which is used to differentiate between reducing and non-reducing sugars.[11][12][13]

The tartrate acts as a chelating agent for copper(II) ions, keeping them in solution under

alkaline conditions.[14][15] If the tartrate is impure, the copper complex may not form correctly,

leading to the precipitation of copper(II) hydroxide and a loss of reagent activity.[11][14][15]

Q4: What is the role of potassium sodium tartrate in the Biuret test for proteins?

A4: In the Biuret test, potassium sodium tartrate is used to stabilize the copper(II) ions in an

alkaline solution, preventing their precipitation as copper hydroxide.[16][17][18] This allows the

copper ions to react with the peptide bonds in proteins, forming a characteristic purple-colored

complex for quantification.[16][17] Impurities in the tartrate can interfere with this reaction,

leading to inaccurate protein measurements.

Q5: How should analytical grade potassium sodium tartrate be stored?

A5: Potassium sodium tartrate should be stored in tightly sealed containers in a cool, dry place.

[1] It is a tetrahydrate salt and can be susceptible to changes in humidity, which may affect its

water content and overall purity.

Troubleshooting Guides
Issue 1: Inconsistent or incorrect results with Fehling's
Test
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Symptom Possible Cause Troubleshooting Step

Fehling's solution is cloudy or

forms a precipitate before

adding the sample.

1. Impure potassium sodium

tartrate. 2. The two solutions

(Fehling's A and B) were mixed

prematurely and have

decomposed.[11][14]

1. Verify the purity of the

potassium sodium tartrate

used to prepare Fehling's B

solution. 2. Always prepare the

final Fehling's solution fresh by

mixing equal volumes of

Fehling's A and Fehling's B just

before use.[12][14]

Negative or weak positive

result with a known reducing

sugar.

1. Degraded Fehling's solution

due to impure tartrate. 2.

Incorrect pH of the final

solution.

1. Prepare fresh Fehling's

solution using high-purity

reagents. 2. Ensure the

sodium hydroxide in Fehling's

B provides a sufficiently

alkaline environment for the

reaction.

False positive result.

Contamination of the

potassium sodium tartrate or

other reagents with reducing

substances.

Test each reagent individually

for reactivity with Fehling's

solution.

Issue 2: Inaccurate protein quantification with the Biuret
Test
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Symptom Possible Cause Troubleshooting Step

The Biuret reagent is turbid or

forms a precipitate.

Impurities in the potassium

sodium tartrate are interfering

with the chelation of copper

ions.[19]

Prepare a fresh Biuret reagent

using analytical grade

potassium sodium tartrate and

other high-purity components.

Low color development,

leading to underestimation of

protein concentration.

1. Insufficiently alkaline

conditions. 2. Interference from

substances in the sample or

impurities in the tartrate.

1. Check the concentration of

sodium hydroxide in the

reagent. 2. Run a blank with all

reagent components to check

for background color. Consider

sample dialysis if interfering

substances are suspected.

High background absorbance.

Contamination of the

potassium sodium tartrate with

substances that absorb at the

measurement wavelength (540

nm).

Measure the absorbance of

the Biuret reagent alone. If

high, replace the potassium

sodium tartrate.

Data Presentation
Table 1: Purity Specifications for Analytical Grade Potassium Sodium Tartrate
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Parameter
ACS Grade Specification[2]
[3][9]

USP Grade Specification[1]
[4][8]

Assay (anhydrous basis) 99.0 - 102.0% 99.0 - 102.0%

pH of 5% solution 7.0 - 8.5 -

Insoluble Matter ≤ 0.005% -

Chloride (Cl) ≤ 0.001% -

Phosphate (PO₄) ≤ 0.002% -

Sulfate (SO₄) ≤ 0.005% -

Ammonium (NH₄) ≤ 0.002%
No noticeable odor of

ammonia

Heavy Metals (as Pb) ≤ 5 ppm ≤ 0.001%

Iron (Fe) ≤ 0.001% -

Calcium (Ca) ≤ 0.005% -

Water Content - 21.0 - 27.0%

Experimental Protocols
Protocol 1: Assay of Potassium Sodium Tartrate (based
on USP)
This method determines the purity of potassium sodium tartrate by igniting the salt and then

titrating the resulting alkaline residue.[1]

Materials:

Potassium Sodium Tartrate sample

Porcelain crucible

Muffle furnace or Bunsen burner
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Glass beaker

Glass rod

0.5 N Sulfuric acid VS (Volumetric Solution)

0.5 N Sodium hydroxide VS

Methyl red-methylene blue TS (Test Solution)

Hot plate

Filter paper

Procedure:

Accurately weigh about 2 g of Potassium Sodium Tartrate in a tared porcelain crucible.

Gently ignite the sample until it is thoroughly carbonized.

Cool the crucible and place it in a glass beaker.

Break up the carbonized mass with a glass rod.

Add 50 mL of water and 50.0 mL of 0.5 N sulfuric acid VS.

Cover the beaker and boil the solution for 30 minutes.

Filter the solution and wash the filter paper with hot water until the last washing is neutral to

litmus paper.

Cool the combined filtrate and washings.

Add methyl red-methylene blue TS as an indicator.

Titrate the excess acid with 0.5 N sodium hydroxide VS.

Perform a blank determination.
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Calculation: Each mL of 0.5 N sulfuric acid is equivalent to 52.54 mg of C₄H₄KNaO₆.[1]

Protocol 2: Limit Test for Heavy Metals (based on USP
Method II)
This test is to ensure that the level of heavy metal impurities is below the specified limit.[1]

Materials:

Potassium Sodium Tartrate sample

Standard lead solution (10 µg/mL Pb)

Acetic acid

Ammonia TS

Hydrochloric acid

Hydrogen sulfide TS

Nessler tubes

Procedure:

Test Preparation: Dissolve 2 g of the potassium sodium tartrate in 25 mL of water.

Standard Preparation: Pipette 2.0 mL of the standard lead solution into a Nessler tube and

dilute with water to 25 mL.

Monitor Preparation: Prepare a monitor solution as directed for the standard preparation, but

add 2 g of the substance under test.

Adjust the pH of all three solutions to between 3.0 and 4.0 with acetic acid or ammonia TS.

Dilute with water to 40 mL and mix.
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To each tube, add 10 mL of freshly prepared hydrogen sulfide TS, mix, and allow to stand for

5 minutes.

Observe the color of the solutions by looking down through the tubes against a white

background.

Interpretation: The color of the Test Preparation is not darker than that of the Standard

Preparation, and the color of the Monitor Preparation is equal to or darker than that of the

Standard Preparation.[1]

Visualizations

Start: New Batch of Potassium Sodium Tartrate
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Caption: Workflow for qualifying a new batch of potassium sodium tartrate.
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Inconsistent Fehling's Test Results

Is the freshly mixed
Fehling's solution clear and deep blue?

Reagent is cloudy or has a precipitate.

No

Reagent is clear.

Yes

Possible decomposition.
Prepare fresh Fehling's A and B

 with high-purity reagents.

Does a positive control
(e.g., glucose solution) give a
red precipitate upon heating?

Positive control fails.

No

Positive control passes.

Yes

Reagent is likely inactive.
Verify purity of all components,

especially potassium sodium tartrate.

Issue is likely with the sample.
Check for interfering substances or

incorrect sample preparation.

Click to download full resolution via product page

Caption: Troubleshooting decision tree for Fehling's Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Potassium Sodium Tartrate in
Analytical Reagents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7908141#purity-considerations-for-potassium-
sodium-tartrate-in-analytical-reagents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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